![molecular formula C25H47N6O14P B1664798 1-O-[(2S,3S)-2-[[(2S,3S)-2-amino-3-methylpentanoyl]amino]-3-methylpentanoyl] 5-O-phosphono (2S)-2-[[(2S)-5-amino-2-[[(2S)-2-amino-3-hydroxypropanoyl]amino]-5-oxopentanoyl]amino]pentanedioate CAS No. 90119-88-3](/img/structure/B1664798.png)
1-O-[(2S,3S)-2-[[(2S,3S)-2-amino-3-methylpentanoyl]amino]-3-methylpentanoyl] 5-O-phosphono (2S)-2-[[(2S)-5-amino-2-[[(2S)-2-amino-3-hydroxypropanoyl]amino]-5-oxopentanoyl]amino]pentanedioate
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Overview
Description
Alphostatin is an alkaline phosphatase inhibitor; from Bacillus megaterium.
Scientific Research Applications
Synthesis and Chemical Reactions
The compound has been used in the synthesis of various bioactive molecules. For instance, it serves as an intermediate in the preparation of certain penicillins and other antibiotics, demonstrating its relevance in pharmaceutical chemistry (Baker, Pant, & Stoodley, 1978).
It plays a role in the synthesis of aminophosphonates, which are analogs of natural amino acids and have potential applications in medicinal chemistry (Finet et al., 1993).
Biochemical Studies
This compound has been involved in studies exploring its effects on metabotropic glutamate receptors. These studies are significant for understanding neurotransmitter systems in the brain and for drug development (Bond & Lodge, 1995).
It has been used in the synthesis of phosphonate analogues, which are important in the study of enzymes and biochemical pathways (Cruz-Cordero et al., 2005).
Computational Modeling and Drug Design
- Computational studies have used this compound to understand the chemical reactivity of peptides, which is crucial for drug design and development (Flores-Holguín, Frau, & Glossman-Mitnik, 2019).
Antimicrobial and Antifungal Research
- The compound has been synthesized and tested for antimycobacterial activities, contributing to the search for new treatments for tuberculosis (Moreth et al., 2014).
Biocatalysis and Chiral Synthesis
- It has been used in studies on the biocatalytic synthesis of chiral amino alcohols, demonstrating its utility in producing enantiomerically pure compounds (Smith et al., 2010).
properties
CAS RN |
90119-88-3 |
---|---|
Product Name |
1-O-[(2S,3S)-2-[[(2S,3S)-2-amino-3-methylpentanoyl]amino]-3-methylpentanoyl] 5-O-phosphono (2S)-2-[[(2S)-5-amino-2-[[(2S)-2-amino-3-hydroxypropanoyl]amino]-5-oxopentanoyl]amino]pentanedioate |
Molecular Formula |
C25H47N6O14P |
Molecular Weight |
668.6 g/mol |
IUPAC Name |
1-O-[(2S,3S)-2-[[(2S,3S)-2-amino-3-methylpentanoyl]amino]-3-methylpentanoyl] 5-O-phosphono (2S)-2-[[(2S)-5-amino-2-[[(2S)-2-amino-3-hydroxypropanoyl]amino]-5-oxopentanoyl]amino]pentanedioate |
InChI |
InChI=1S/C25H45N6O13P/c1-5-12(3)19(28)23(37)31-20(13(4)6-2)25(39)43-24(38)16(8-10-18(34)44-45(40,41)42)30-22(36)15(7-9-17(27)33)29-21(35)14(26)11-32/h12-16,19-20,32H,5-11,26,28H2,1-4H3,(H2,27,33)(H,29,35)(H,30,36)(H,31,37)(H2,40,41,42)/t12-,13-,14-,15-,16-,19-,20-/m0/s1 |
InChI Key |
HLNPXPSBSVNPFX-CHNFVAORSA-N |
Isomeric SMILES |
CC[C@H](C)[C@@H](C(=O)N[C@@H]([C@@H](C)CC)C(=O)OC(=O)[C@H](CCC(=O)OP(=O)(O)O)NC(=O)[C@H](CCC(=O)N)NC(=O)[C@H](CO)N)N |
SMILES |
CCC(C)C(C(=O)NC(C(C)CC)C(=O)OC(=O)C(CCC(=O)OP(=O)(O)O)NC(=O)C(CCC(=O)N)NC(=O)C(CO)N)N |
Canonical SMILES |
CCC(C)C(C(=O)NC(C(C)CC)C(=O)OC(=O)C(CCC(=O)OP(=O)(O)O)NC(=O)C(CCC(=O)N)NC(=O)C(CO)N)N |
Appearance |
Solid powder |
Other CAS RN |
90119-88-3 |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
Alphostatin; |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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